Cas no 1700050-64-1 ({3-bromo-2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}methanamine)

• Product Name: {3-bromo-2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}methanamine
• CAS No: 1700050-64-1
• MF: C₉H₁₅BrN₄
• MW: 259.146200418472
• CID: 6275880
• PubChem ID: 136837337
• Update Time: 2025-05-22

{3-bromo-2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {3-bromo-2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}methanamine
• {3-bromo-2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}methanamine
• EN300-1118528
• 1700050-64-1

• Inchi： 1S/C9H15BrN4/c1-2-7-8(10)9-12-4-3-6(5-11)14(9)13-7/h6,12H,2-5,11H2,1H3
• InChI Key： BCZPORGGDXUDJD-UHFFFAOYSA-N
• SMILES： BrC1C(CC)=NN2C=1NCCC2CN

Computed Properties

• Exact Mass: 258.04801g/mol
• Monoisotopic Mass: 258.04801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.9Ų

Additional information on {3-bromo-2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}methanamine

Compound CAS No. 1700050-64-1: {3-Bromo-2-Ethyl-4H,5H,6H,7H-Pyrazolo[1,5-A]Pyrimidin-7-Yl}Methanamine

{3-Bromo-2-Ethyl-4H,5H,6H,7H-Pyrazolo[1,5-A]Pyrimidin-7-Yl}Methanamine (CAS No. 1700050-64-1) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo[pyrimidine] derivatives, which are known for their potential biological activities and applications in drug discovery.

The molecular structure of this compound is characterized by a pyrazolo[1,5-a]pyrimidine ring system substituted with a bromine atom at position 3 and an ethyl group at position 2. The methanamine group attached to position 7 further enhances its structural complexity and functional versatility. This combination of substituents makes the compound a promising candidate for exploring various chemical reactions and biological interactions.

Recent studies have focused on the synthesis and characterization of pyrazolo[pyrimidine] derivatives like CAS No. 1700050-64-1. Researchers have employed advanced synthetic methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production of this compound. These methods not only improve yield but also enhance the purity of the final product, making it more suitable for biological testing.

The biological activity of {3-Bromo-2-Ethyl-Pyrazolo[1,5-A]Pyrimidin-7-Yl}Methanamine has been a focal point in recent investigations. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be attributed to its ability to modulate key cellular pathways involved in oxidative stress and inflammation. Additionally, its potential as an anticancer agent has been explored through in vitro assays, where it demonstrated selective cytotoxicity against various cancer cell lines.

One of the most intriguing aspects of CAS No. 1700050-64-1 is its role in enzyme inhibition studies. Researchers have identified its ability to inhibit specific kinases and proteases, which are critical targets in the development of therapeutic agents for chronic diseases such as cancer and neurodegenerative disorders. These findings underscore the importance of further exploring its pharmacokinetic properties to assess its suitability as a drug candidate.

Moreover, the compound's structural flexibility allows for further functionalization to tailor its properties for specific applications. For instance, modifications to the ethyl group or bromine substituent could potentially enhance its solubility or bioavailability without compromising its core functionality.

In conclusion, {3-Bromo-2-Ethyl-Pyrazolo[1,5-A]Pyrimidin-7-Yl}Methanamine (CAS No. 1700050-64-1) represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic purposes. Its unique structure and promising biological profile make it a subject of continued research interest across multiple disciplines within the chemical sciences.